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Compound of Interest

Compound Name: Tecloftalam

Cat. No.: B131677 Get Quote

Abstract
This application note details a robust and sensitive method for the quantification of the

fungicide Tecloftalam in various plant tissues using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS). The protocol employs a modified QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method for sample extraction and cleanup, ensuring high

recovery and minimization of matrix effects. Chromatographic separation is achieved on a C18

reversed-phase column followed by detection using a triple quadrupole mass spectrometer

operating in Multiple Reaction Monitoring (MRM) mode. This method is intended for

researchers, scientists, and professionals in drug development and agricultural science

requiring a reliable analytical procedure for Tecloftalam residue analysis.

Introduction
Tecloftalam is a systemic bactericide used for the control of bacterial leaf blight in rice and

other crops.[1] Its persistence and potential accumulation in plant tissues necessitate a

sensitive and selective analytical method for monitoring its residues to ensure food safety and

for environmental risk assessment. LC-MS/MS offers high sensitivity and specificity, making it

the ideal technique for detecting trace levels of pesticides in complex matrices like plant

tissues. This protocol provides a comprehensive workflow from sample preparation to data

analysis for the accurate quantification of Tecloftalam.

Physicochemical Properties of Tecloftalam
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A thorough understanding of the analyte's properties is crucial for method development.

Property Value Reference

Chemical Name

2,3,4,5-tetrachloro-6-[(2,3-

dichlorophenyl)carbamoyl]ben

zoic acid

--INVALID-LINK--

Molecular Formula C₁₄H₅Cl₆NO₃ --INVALID-LINK--

Molecular Weight 447.91 g/mol --INVALID-LINK--

Chemical Structure --INVALID-LINK--

Experimental Protocol
Sample Preparation (QuEChERS Method)
The QuEChERS method is a widely adopted sample preparation technique for pesticide

residue analysis in food and agricultural samples due to its simplicity, speed, and effectiveness.

[2][3]

Materials:

Homogenized plant tissue (e.g., leaves, stems, fruits)

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)
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Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)

and MgSO₄

Centrifuge capable of 4000 x g

Vortex mixer

Procedure:

Weigh 10 g of homogenized plant tissue into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate internal standard.

Vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Immediately shake vigorously for 1 minute to prevent the formation of MgSO₄ agglomerates.

Centrifuge at 4000 x g for 5 minutes.

Transfer the upper acetonitrile layer to a d-SPE cleanup tube containing 150 mg PSA and

900 mg MgSO₄.

Vortex for 30 seconds.

Centrifuge at 4000 x g for 5 minutes.

The resulting supernatant is the final extract. Filter through a 0.22 µm syringe filter into an

autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation:

Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with an

Electrospray Ionization (ESI) source.
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LC Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

Mobile Phase B: Methanol with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40 °C.

Gradient Program:

Time (min) %B

0.0 10

1.0 10

8.0 95

10.0 95

10.1 10

| 12.0 | 10 |

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Negative.

Capillary Voltage: 3.0 kV.

Source Temperature: 150 °C.

Desolvation Temperature: 400 °C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Flow Rates: Optimized for the specific instrument.

MRM Transitions: The determination of optimal MRM transitions requires direct infusion of a

Tecloftalam standard into the mass spectrometer. Based on its structure, which contains a

carboxylic acid and an amide group on a polychlorinated aromatic system, the deprotonated

molecule [M-H]⁻ is expected to be the precursor ion in negative ionization mode. The

fragmentation is likely to occur at the amide bond. The following are proposed MRM transitions

for method development:

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

Tecloftalam

(Quantifier)
445.8 298.8 100 25

Tecloftalam

(Qualifier)
445.8 143.9 100 35

Note: The proposed product ions correspond to the tetrachlorophthalic acid fragment and the

dichlorophenylamine fragment, respectively. These values are theoretical and must be

optimized experimentally.

Data Presentation
The following table summarizes the expected performance characteristics of the method based

on typical results for similar pesticide analyses.

Parameter Result

Linear Range 0.1 - 100 ng/mL

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) 0.05 ng/g

Limit of Quantification (LOQ) 0.15 ng/g

Recovery (at 1, 10, and 50 ng/g) 85-110%

Relative Standard Deviation (RSD) < 15%
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Workflow Diagram
Workflow for Tecloftalam Quantification in Plant Tissues

Sample Preparation (QuEChERS)

LC-MS/MS Analysis

Data Processing

1. Homogenize 10g of Plant Tissue

2. Add 10 mL ACN, Vortex

3. Add MgSO4 and NaCl, Shake

4. Centrifuge @ 4000g for 5 min

5. Transfer Supernatant to d-SPE Tube (PSA/MgSO4)

6. Centrifuge @ 4000g for 5 min

7. Filter Supernatant (0.22 µm)

8. C18 Reversed-Phase Separation

9. ESI- MS/MS Detection (MRM Mode)

10. Quantify using Calibration Curve

11. Report Results (ng/g)

Click to download full resolution via product page
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Caption: Experimental workflow for Tecloftalam quantification.

Conclusion
The described LC-MS/MS method provides a reliable and sensitive approach for the

quantification of Tecloftalam in plant tissues. The use of the QuEChERS protocol for sample

preparation ensures high-throughput and excellent recoveries, while the specificity of MRM

detection allows for accurate measurement even at low residue levels. This application note

serves as a comprehensive guide for laboratories involved in pesticide residue monitoring and

food safety analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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